Ethyl 3-amino-7-bromobenzofuran-2-carboxylate
Overview
Description
Molecular Structure Analysis
The molecular structure of Ethyl 3-amino-7-bromobenzofuran-2-carboxylate consists of a benzofuran ring substituted with a bromine atom at the 7th position and an ethyl carboxylate group at the 2nd position . The presence of the amino group at the 3rd position differentiates it from other benzofuran derivatives.Scientific Research Applications
Anti-Tumor Activity
Benzofuran compounds have shown strong anti-tumor activities . They have been utilized as anticancer agents, making them potential natural drug lead compounds .
Antibacterial Activity
Benzofuran derivatives have demonstrated significant antibacterial properties . This makes them valuable in the development of new antibacterial drugs .
Anti-Oxidative Activity
These compounds have also been found to possess anti-oxidative activities . This property could be beneficial in the treatment of diseases caused by oxidative stress .
Anti-Viral Activity
Benzofuran compounds have shown anti-viral activities . For example, a novel macrocyclic benzofuran compound has anti-hepatitis C virus activity and is expected to be an effective therapeutic drug for hepatitis C disease .
Synthesis of Other Compounds
Benzofuran derivatives can be used in the synthesis of other complex compounds . For instance, a complex benzofuran derivative is constructed by a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds .
Antifungal Activities
The synthesized benzofuran derivatives have been screened for their antifungal activities . This makes them potential candidates for the development of new antifungal drugs .
Safety and Hazards
Ethyl 3-amino-7-bromobenzofuran-2-carboxylate should be handled with care. It is recommended to avoid ingestion, inhalation, and contact with skin or eyes . The compound is also labeled with the GHS07 pictogram, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation .
Future Directions
While specific future directions for Ethyl 3-amino-7-bromobenzofuran-2-carboxylate are not mentioned in the sources I found, benzofuran derivatives, in general, are being extensively studied for their potential applications in various fields, including medicinal chemistry . Their unique structural features and wide array of biological activities make them promising candidates for future drug discovery and development .
properties
IUPAC Name |
ethyl 3-amino-7-bromo-1-benzofuran-2-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10BrNO3/c1-2-15-11(14)10-8(13)6-4-3-5-7(12)9(6)16-10/h3-5H,2,13H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GCAPXACGZIBUJP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C2=C(O1)C(=CC=C2)Br)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10BrNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 3-amino-7-bromobenzofuran-2-carboxylate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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